Methyl2,3,6-tri-O-acetyl-4-deoxy-4-fluoro-a-D-galactopyranoside

• IUPAC Name: (4,5-diacetyloxy-3-fluoro-6-methoxyoxan-2-yl)methyl acetate
• InChI: InChI=1S/C13H19FO8/c1-6(15)19-5-9-10(14)11(20-7(2)16)12(21-8(3)17)13(18-4)22-9/h9-13H,5H2,1-4H3
• InChI Key: DMXZHMAFWXQZAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC)OC(=O)C)OC(=O)C)F
• Molecular Formula: C13H19FO8
• Molecular Weight: 322.28 g/mol

Description

Methyl 2,3,6-tri-O-acetyl-4-deoxy-4-fluoro-α-D-galactopyranoside is a compound widely used in the biomedical industry for various applications. It serves as a building block for the synthesis of carbohydrate-based drugs targeting specific diseases such as cancer, diabetes, and viral infections.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2,3,6-tri-O-acetyl-4-deoxy-4-fluoro-α-D-galactopyranoside typically involves the acetylation of methyl 4-deoxy-4-fluoro-α-D-galactopyranoside. The reaction conditions often include the use of acetic anhydride and a catalyst such as pyridine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acetyl groups .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization and chromatography to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

Methyl 2,3,6-tri-O-acetyl-4-deoxy-4-fluoro-α-D-galactopyranoside undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Hydrolysis: The acetyl groups can be hydrolyzed to yield the corresponding hydroxyl groups.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as sodium azide or thiols. The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) at elevated temperatures.

Hydrolysis: Acidic or basic conditions can be used to hydrolyze the acetyl groups.

Major Products Formed

Substitution Reactions: Products depend on the nucleophile used. For example, substitution with sodium azide yields the corresponding azido compound.

Hydrolysis: The major product is the deacetylated form of the compound, which contains free hydroxyl groups.

Scientific Research Applications

Methyl 2,3,6-tri-O-acetyl-4-deoxy-4-fluoro-α-D-galactopyranoside is used in various scientific research applications:

Chemistry: As a building block for the synthesis of complex carbohydrates and glycosides.

Biology: In studies of carbohydrate-protein interactions and glycosylation processes.

Medicine: In the development of carbohydrate-based drugs for treating diseases such as cancer, diabetes, and viral infections.

Industry: Used in the production of specialty chemicals and as a research reagent in proteomics.

Comparison with Similar Compounds

Similar Compounds

Methyl 2,3,6-tri-O-benzoyl-4-deoxy-4-fluoro-α-D-glucopyranoside: Similar in structure but with benzoyl protecting groups instead of acetyl groups.

Methyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside: Contains an acetamido group and is used as a glycosylation inhibitor.

Uniqueness

Methyl 2,3,6-tri-O-acetyl-4-deoxy-4-fluoro-α-D-galactopyranoside is unique due to its specific acetylation pattern and the presence of a fluorine atom, which can influence its reactivity and interactions with biological molecules. This makes it particularly valuable in the synthesis of carbohydrate-based drugs and in studies of carbohydrate metabolism.